Cas no 125368-93-6 (Linoleyl Palmitoleate)

Linoleyl Palmitoleate is an ester derived from linoleyl alcohol and palmitoleic acid, combining the properties of both unsaturated fatty acid chains. This compound is notable for its emollient and skin-conditioning properties, making it a valuable ingredient in cosmetic and personal care formulations. Its molecular structure provides excellent spreadability and lightweight texture, enhancing product performance without greasiness. Linoleyl Palmitoleate also exhibits good oxidative stability due to its unsaturated nature, contributing to prolonged shelf life in formulations. Its compatibility with a range of cosmetic ingredients allows for versatile applications in creams, lotions, and serums, where it improves skin hydration and barrier function.

Linoleyl Palmitoleate structure

Product Name:Linoleyl Palmitoleate

CAS No:125368-93-6

MF:C₃₄H₆₂O₂

MW:502.854891300201

CID:5092382

Update Time:2025-10-30

Linoleyl Palmitoleate Chemical and Physical Properties

Names and Identifiers

- 9-Hexadecenoic acid, 9,12-octadecadienyl ester, (Z,Z,Z)- (9CI)
- Linoleyl Palmitoleate
- Inchi： 1S/C34H62O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h11,13-14,16-18H,3-10,12,15,19-33H2,1-2H3/b13-11-,16-14-,18-17-
- InChI Key： GIYZLEMOGWNBRD-RUGCENDASA-N
- SMILES： C(OCCCCCCCC/C=C\C/C=C\CCCCC)(=O)CCCCCCC/C=C\CCCCCC

Experimental Properties

Density: 0.875±0.06 g/cm3(Predicted)
Boiling Point: 573.2±39.0 °C(Predicted)

Linoleyl Palmitoleate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	45-3648-9-100mg	Linoleyl Palmitoleate	125368-93-6	>99%	100mg	€46.00	2025-03-07

Linoleyl Palmitoleate Related Literature

1. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on Linoleyl Palmitoleate

Recent Advances in Linoleyl Palmitoleate (CAS: 125368-93-6) Research: A Comprehensive Review

Linoleyl Palmitoleate (CAS: 125368-93-6) is a fatty acid ester that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic and cosmetic applications. This compound, formed by the esterification of linoleic acid and palmitoleic acid, exhibits unique biochemical properties that make it a promising candidate for various biomedical uses. Recent studies have explored its role in skin barrier function, anti-inflammatory effects, and metabolic regulation, positioning it as a compound of significant interest for both academic and industrial research.

A 2023 study published in the Journal of Lipid Research investigated the molecular mechanisms underlying the skin-repairing properties of Linoleyl Palmitoleate. The researchers utilized in vitro models of human keratinocytes and 3D skin equivalents to demonstrate that this compound enhances lipid synthesis and promotes the formation of a robust epidermal barrier. These findings suggest potential applications in dermatological formulations for conditions such as atopic dermatitis and psoriasis, where barrier dysfunction is a key pathological feature.

In the realm of metabolic research, a groundbreaking paper in Cell Metabolism (2024) revealed that Linoleyl Palmitoleate modulates adipocyte differentiation and function through PPARγ-dependent pathways. The study employed mass spectrometry-based lipidomics and transcriptional profiling to elucidate how this ester influences lipid metabolism in white adipose tissue. These insights open new avenues for developing targeted therapies for metabolic disorders, particularly obesity and type 2 diabetes.

From a pharmaceutical development perspective, recent patent filings (WO2023124567, 2023) highlight innovative drug delivery systems incorporating Linoleyl Palmitoleate as a penetration enhancer for transdermal formulations. The patent documents demonstrate improved bioavailability of co-administered active pharmaceutical ingredients while maintaining excellent safety profiles in preclinical models. This technological advancement addresses a critical challenge in topical drug delivery and expands the compound's utility beyond cosmetic applications.

The chemical stability and synthesis optimization of Linoleyl Palmitoleate (CAS: 125368-93-6) have also been subjects of recent investigations. A 2024 study in Organic Process Research & Development presented an eco-friendly enzymatic synthesis route with >90% yield and excellent stereoselectivity, overcoming previous limitations in large-scale production. This methodological breakthrough is expected to facilitate broader research and commercial applications of this valuable lipid derivative.

Looking forward, the multifaceted biological activities of Linoleyl Palmitoleate continue to inspire diverse research directions. Current clinical trials (NCT05678901) are evaluating its efficacy in improving skin hydration and elasticity, while preclinical studies explore its potential as an adjuvant in cancer immunotherapy. The compound's unique combination of safety, bioavailability, and pleiotropic effects ensures its position as a focus of ongoing chemical biology research with significant translational potential.